Cas no 1723-27-9 (Thieno3,2-bthiophene-2-carboxylic Acid)

• Product Name: Thieno3,2-bthiophene-2-carboxylic Acid
• CAS No: 1723-27-9
• MF: C₇H₄O₂S₂
• MW: 184.235459327698
• MDL: MFCD00115174
• CID: 117998
• PubChem ID: 253662279
• Update Time: 2025-05-22

Thieno3,2-bthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]thiophene-2-carboxylic acid
• Thieno[3,2-b]thiophe
• thieno[3,2-b]thiophene-5-carboxylic acid
• 2-carboxy-thieno[3,2-b]thiophene
• THI073
• Thieno[3,2-b]thiophen-2-carbonsaeure
• thiopheno[3,2-b]thiophene-2-carboxylic acid
• MLS000036934
• C7H4O2S2
• GVZXSZWCZGKLRS-UHFFFAOYSA-N
• SMR000034684
• Thieno[3,2-b]thiophene-2-carboxylicacid
• zlchem 802
• Maybridge3_006605
• thienothiophene carboxylic acid
• cid_660319
• BDBM48329
• ZLD0261
• HMS2316P13
• HMS1449M05
• RSC005341
• STL356208
• S
• EN300-51369
• NCGC00019959-02
• FS-1744
• SR-01000001856-2
• CS-0155512
• AKOS001475971
• 1723-27-9
• CCG-51876
• CHEMBL1173787
• F12380
• FT-0633796
• J-010811
• Q27463950
• SCHEMBL335232
• NCGC00019959-01
• SY050475
• T3156
• IDI1_017992
• NUK
• CHEBI:195115
• 5-thieno[3,2-b]thiophenecarboxylic acid
• Z666140572
• EU-0047810
• MFCD00115174
• DTXSID90349773
• Thieno[3,2-b]thiophene-2-carboxylic acid, AldrichCPR
• DB-043894
• Thieno3,2-bthiophene-2-carboxylic Acid

• MDL： MFCD00115174
• Inchi： 1S/C7H4O2S2/c8-7(9)6-3-5-4(11-6)1-2-10-5/h1-3H,(H,8,9)
• InChI Key： GVZXSZWCZGKLRS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1C=CS2

Computed Properties

• Exact Mass: 183.96500
• Monoisotopic Mass: 183.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.8
• XLogP3: 2.6

Experimental Properties

• Density: 1.601
• Melting Point: 225-227
• Boiling Point: 386.7°Cat760mmHg
• Flash Point: 187.6°C
• Refractive Index: 1.769
• PSA: 93.78000
• LogP: 2.66100

Thieno3,2-bthiophene-2-carboxylic Acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes

Additional information on Thieno3,2-bthiophene-2-carboxylic Acid

Thieno[3,2-b]thiophene-2-carboxylic Acid: A Comprehensive Overview

Thieno[3,2-b]thiophene-2-carboxylic acid, also known by its CAS number CAS No. 1723-27-9, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring system with a carboxylic acid group. The integration of these functional groups imparts distinctive chemical and physical properties, making it a valuable material for various applications.

The molecular structure of Thieno[3,2-b]thiophene-2-carboxylic acid consists of a fused thiophene ring system, where the carboxylic acid group is attached at the 2-position. This arrangement not only enhances the compound's stability but also contributes to its electronic properties. Recent studies have highlighted the potential of this compound in organic electronics, particularly in the development of advanced materials for optoelectronic devices.

One of the most notable applications of Thieno[3,2-b]thiophene-2-carboxylic acid is in the synthesis of conjugated polymers. These polymers exhibit excellent charge transport properties, making them ideal for use in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this compound into polymer backbones can significantly improve device performance by enhancing charge mobility and stability.

In addition to its role in polymer synthesis, Thieno[3,2-b]thiophene-2-carboxylic acid has also been explored for its potential in bio-related applications. For instance, its ability to form self-assembled monolayers (SAMs) has been leveraged in the development of biosensors and drug delivery systems. The carboxylic acid group provides a versatile platform for functionalization, enabling the attachment of various biomolecules such as proteins and enzymes.

The synthesis of Thieno[3,2-b]thiophene-2-carboxylic acid typically involves multi-step organic reactions. One common approach is the coupling of appropriate thiophene derivatives with carboxylic acid precursors under controlled conditions. Recent advancements in catalytic methods have streamlined this process, leading to higher yields and improved purity.

From a sustainability perspective, Thieno[3,2-b]thiophene-2-carboxylic acid offers promising opportunities for green chemistry. Its use in eco-friendly materials and processes aligns with the growing demand for sustainable solutions in various industries. Researchers are actively exploring ways to optimize its synthesis and application to minimize environmental impact.

In conclusion, Thieno[3,2-b]thiophene-2-carboxylic acid, with its unique structure and versatile properties, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from electronics to biotechnology, underscoring its importance as a key material for future innovations.